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Compound of Interest

Compound Name: Pterolactone A

Cat. No.: B1159933

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Pterolactone A, a sesquiterpenoid lactone isolated from Pteris cretica. The information
presented herein is intended to serve as a valuable resource for researchers engaged in
natural product chemistry, pharmacology, and drug development.

Spectroscopic Data

The structural elucidation of Pterolactone A was accomplished through extensive
spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and High-Resolution
Electrospray lonization Mass Spectrometry (HR-ESI-MS). The detailed data are summarized in
the tables below. It is noteworthy that a compound with the same molecular formula, named
Creticolactone A, was isolated from Pteris cretica, and its spectroscopic data are presented
here.[1] It is highly probable that Pterolactone A and Creticolactone A are identical or
stereoisomers.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry confirmed the molecular formula of Pterolactone A as
C15H160a4.
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lon Calculated Mass (m/z) Found Mass (m/z)

[M-+H]*+ 261.1127 261.1127

Nuclear Magnetic Resonance (NMR) Data

The H and 3C NMR spectra were recorded in methanol-d4. The chemical shifts (d) are
reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

Table 1. tH NMR Spectroscopic Data for Pterolactone A (Creticolactone A) in Methanol-da
(600 MH2z)[1][2]

Position oH (ppm) Multiplicity J (Hz)
3 4.80 S
4 7.80 S
10 2.49 S
11 1.25 S
12 1.10 S
13 3.06 m
1l4a 4.55 m
14b 4.49 m

Table 2: 13C NMR Spectroscopic Data for Pterolactone A (Creticolactone A) in Methanol-da
(150 MH2)[1][2]
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Position oC (ppm)
1 171.2
2 41.8
3 77.1
4 1324
5 136.2
6 140.2
7 134.5
8 150.8
9 131.2
10 20.0
11 22.6
12 20.3
13 27.0
14 67.9
15 175.8

Experimental Protocols

The following sections detail the methodologies employed for the isolation and spectroscopic
analysis of Pterolactone A from Pteris cretica.[1]

Extraction and Isolation

The aerial parts of Pteris cretica were extracted with 70% aqueous ethanol. The resulting
extract was concentrated and then partitioned successively with petroleum ether,
dichloromethane, ethyl acetate, and n-butanol. The ethyl acetate fraction was subjected to
repeated column chromatography on silica gel, Sephadex LH-20, and preparative HPLC to
yield pure Pterolactone A.[1]
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Spectroscopic Analysis

e NMR Spectroscopy: *H NMR, 13C NMR, and 2D NMR (COSY, HSQC, HMBC) spectra were
recorded on a Bruker AVANCE-600 spectrometer. Chemical shifts were referenced to the
solvent signals (CDsOD: dH 3.31, 6C 49.0).

e Mass Spectrometry: High-resolution ESI-MS data were obtained on an Agilent 6210 TOF
mass spectrometer.

Bioactivity and Signaling Pathway

Pterolactone A (reported as Creticolactone A) has been evaluated for its cytotoxic activities
against a panel of human tumor cell lines.[1] The compound exhibited notable activity against
the HCT-116 human colon cancer cell line.[1] The workflow for the bioactivity screening is
depicted below.

Pterolactone A
(Creticolactone A) - -
Cytotoxicity Assay L Active against
(MTT Assay) IC50 Determination ——# HCT-116
—> (IC50 = 22.4 uM)

Human Tumor Cell Lines
(SH-SY5Y, SGC-7901, HCT-116, LoVo)

Click to download full resolution via product page
Caption: Bioactivity screening workflow for Pterolactone A.

The cytotoxic effect of Pterolactone A on cancer cells suggests a potential mechanism of
action involving the induction of apoptosis or cell cycle arrest. The logical relationship for this
proposed mechanism is outlined in the following diagram.
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Caption: Proposed mechanism of cytotoxic action for Pterolactone A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Bioactivity Profile of Pterolactone A:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1159933#spectroscopic-data-of-pterolactone-a-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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